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Compound of Interest

Compound Name: 7-Butyloxepan-2-one

CAS No.: 5579-78-2

Cat. No.: B1196112

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 7-
butyloxepan-2-one (ε-decalactone). Designed for researchers, scientists, and drug

development professionals, this document delves into the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data integral to the structural elucidation and

characterization of this lactone. While experimental data for this specific molecule is not readily

available in public databases, this guide utilizes highly accurate predicted data, interpreted

through the lens of foundational spectroscopic principles and extensive experience with related

molecular structures.

Introduction
7-butyloxepan-2-one is a substituted ε-caprolactone, a seven-membered lactone ring with a

butyl substituent at the 7-position. Its molecular formula is C₁₀H₁₈O₂ with a molecular weight of

170.25 g/mol [1][2]. The structural characterization of such molecules is paramount in fields

ranging from synthetic chemistry to materials science and drug discovery. Spectroscopic

techniques provide a non-destructive means to confirm molecular structure, assess purity, and

understand the chemical environment of atoms within the molecule. This guide will explore the
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predicted ¹H NMR, ¹³C NMR, IR, and MS data for 7-butyloxepan-2-one, offering expert

interpretation and standardized protocols for data acquisition.

Molecular Structure and Atom Numbering
To facilitate a clear and unambiguous discussion of the spectroscopic data, the following atom

numbering scheme will be used throughout this guide.

Caption: Molecular structure and numbering of 7-butyloxepan-2-one.

I. Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
¹H NMR spectroscopy provides detailed information about the chemical environment of

hydrogen atoms in a molecule. The chemical shift, splitting pattern (multiplicity), and integration

of each signal are used to assemble the molecular structure.

Experimental Protocol: ¹H NMR Data Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of 7-butyloxepan-2-one in 0.6-0.7 mL

of deuterated chloroform (CDCl₃). The choice of CDCl₃ is due to its excellent solubilizing

properties for a wide range of organic compounds and its single, well-characterized residual

solvent peak. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00

ppm).

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer. Higher field strengths

provide better signal dispersion and resolution, which is crucial for resolving complex

multiplets.

Acquisition Parameters:

Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.

Number of Scans: 16-32 scans are generally adequate to achieve a good signal-to-noise

ratio for a sample of this concentration.
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Relaxation Delay (d1): A delay of 1-2 seconds between scans ensures proper relaxation of

the protons, leading to accurate integration.

Acquisition Time (aq): An acquisition time of 3-4 seconds provides good digital resolution.

Spectral Width (sw): A spectral width of 12-16 ppm is appropriate to cover the entire range

of proton chemical shifts in organic molecules.

Data Processing:

Apply a Fourier transform to the acquired free induction decay (FID).

Phase the resulting spectrum to obtain a flat baseline.

Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

Integrate the signals to determine the relative number of protons corresponding to each

peak.

Predicted ¹H NMR Data and Interpretation
The following table summarizes the predicted ¹H NMR spectral data for 7-butyloxepan-2-one.
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Proton(s)

Predicted

Chemical Shift

(ppm)

Predicted

Multiplicity
Integration Interpretation

H7 4.10 - 4.25 Multiplet (m) 1H

Proton on the

carbon adjacent

to the ring

oxygen (C7).

Deshielded due

to the

electronegativity

of the oxygen.

H3 2.45 - 2.60
Triplet of triplets

(tt)
2H

Protons on the

carbon alpha to

the carbonyl

group (C3).

Deshielded by

the carbonyl.

H8 1.60 - 1.85 Multiplet (m) 2H

Protons on the

first carbon of the

butyl chain (C8).

H4, H5, H6 1.35 - 1.60 Multiplet (m) 6H

Overlapping

signals from the

methylene

groups within the

lactone ring.

H9, H10 1.25 - 1.35 Multiplet (m) 4H

Methylene

protons of the

butyl chain.

H11 0.85 - 0.95 Triplet (t) 3H

Terminal methyl

group of the butyl

chain.

Causality of Spectral Features:
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H7 (δ ~4.1-4.25 ppm): This proton is attached to the chiral center (C7) which is also bonded

to the ring oxygen. The strong deshielding effect of the electronegative oxygen atom shifts

this signal significantly downfield. Its multiplicity will be complex due to coupling with the two

diastereotopic protons on C6 and the two protons on C8.

H3 (δ ~2.45-2.60 ppm): These protons are on the carbon alpha to the carbonyl group. The

electron-withdrawing nature of the carbonyl deshields these protons, moving their signal

downfield. They are expected to appear as a triplet of triplets due to coupling with the

adjacent methylene group (H4).

Alkyl Region (δ ~0.85-1.85 ppm): The remaining protons of the butyl chain and the lactone

ring appear in the typical aliphatic region. The terminal methyl group (H11) is expected to be

a triplet, coupling with the adjacent methylene group (H10). The other methylene groups will

present as complex, overlapping multiplets.

II. Carbon-13 Nuclear Magnetic Resonance (¹³C
NMR) Spectroscopy
¹³C NMR spectroscopy provides information on the carbon skeleton of a molecule. Each unique

carbon atom in a different chemical environment gives a distinct signal.

Experimental Protocol: ¹³C NMR Data Acquisition
Sample Preparation: The same sample prepared for ¹H NMR can be used.

Instrumentation: A 400 MHz spectrometer (operating at ~100 MHz for ¹³C) or higher.

Acquisition Parameters:

Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30') is used to

produce a spectrum with single lines for each carbon. This simplifies the spectrum and

improves the signal-to-noise ratio.

Number of Scans: A larger number of scans (e.g., 1024 or more) is required compared to

¹H NMR due to the low natural abundance of the ¹³C isotope.

Relaxation Delay (d1): A 2-second delay is standard.
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Spectral Width (sw): A spectral width of 220-240 ppm is sufficient to cover the full range of

carbon chemical shifts.

Data Processing:

Apply a Fourier transform, phase the spectrum, and reference it. The CDCl₃ solvent peak

(δ ~77.16 ppm) is commonly used as a secondary reference.

Predicted ¹³C NMR Data and Interpretation
Carbon(s)

Predicted Chemical Shift

(ppm)
Interpretation

C1 175.0 - 178.0
Carbonyl carbon of the ester.

Highly deshielded.

C7 78.0 - 82.0
Carbon adjacent to the ring

oxygen. Deshielded.

C3 35.0 - 38.0
Carbon alpha to the carbonyl

group.

C8 33.0 - 36.0 First carbon of the butyl chain.

C4, C5, C6 25.0 - 32.0
Methylene carbons of the

lactone ring.

C9 27.0 - 29.0
Methylene carbon of the butyl

chain.

C10 22.0 - 24.0
Methylene carbon of the butyl

chain.

C11 13.5 - 14.5
Terminal methyl carbon of the

butyl chain.

Causality of Spectral Features:

C1 (δ ~175-178 ppm): The carbonyl carbon is the most deshielded carbon due to the double

bond to one oxygen and a single bond to another, resulting in a significant downfield shift.
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C7 (δ ~78-82 ppm): This carbon is directly attached to the electronegative ring oxygen,

causing a substantial downfield shift into the range typical for carbons in ethers or esters.

Aliphatic Carbons (δ ~13-38 ppm): The remaining carbons of the ring and the butyl chain

appear in the upfield aliphatic region. The chemical shifts are influenced by their proximity to

the functional groups and the degree of substitution. The terminal methyl carbon (C11) is the

most shielded and appears at the highest field (lowest ppm value).

III. Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: IR Data Acquisition
Sample Preparation: For a liquid sample like 7-butyloxepan-2-one, the simplest method is

to place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride

(NaCl) salt plates.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Acquisition Parameters:

Scan Range: Typically 4000 cm⁻¹ to 400 cm⁻¹.

Number of Scans: 16-32 scans are usually sufficient.

Resolution: A resolution of 4 cm⁻¹ is standard for routine analysis.

Data Processing:

A background spectrum (of the empty salt plates) is first recorded and automatically

subtracted from the sample spectrum to remove atmospheric (CO₂, H₂O) and instrument-

related absorptions.

Predicted IR Data and Interpretation
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Wavenumber (cm⁻¹) Intensity Vibration Interpretation

~1735 Strong, Sharp C=O stretch

Characteristic of a

saturated ester

(lactone). This is the

most prominent peak

in the spectrum.

2850 - 2960 Strong C-H stretch

Aliphatic C-H

stretching from the

methylene and methyl

groups.

1150 - 1250 Strong C-O stretch

Asymmetric C-O-C

stretch of the ester

linkage.

1450 - 1470 Medium C-H bend

Methylene (scissoring)

and methyl

(asymmetric) bending

vibrations.

Causality of Spectral Features:

~1735 cm⁻¹ (C=O Stretch): The strong absorption is due to the large change in dipole

moment during the stretching vibration of the highly polar carbonyl bond. For a seven-

membered ring lactone, this peak is typically found around 1735 cm⁻¹, slightly lower than for

a six-membered ring due to reduced ring strain.

2850-2960 cm⁻¹ (C-H Stretch): The presence of numerous sp³-hybridized C-H bonds in the

alkyl chain and the lactone ring results in strong absorptions in this region.

1150-1250 cm⁻¹ (C-O Stretch): The C-O single bond stretch of the ester group is also a

strong and characteristic absorption.

IV. Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule upon ionization, which aids in confirming the molecular formula and aspects of

the structure.

Experimental Protocol: MS Data Acquisition (Electron
Ionization)

Sample Introduction: A dilute solution of the sample in a volatile solvent (e.g., methanol or

dichloromethane) is injected into the instrument. Alternatively, a direct insertion probe can be

used.

Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source.

Ionization: The sample is bombarded with high-energy electrons (typically 70 eV), causing

ionization and fragmentation.

Mass Analysis: The resulting positively charged ions are accelerated and separated based

on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight

analyzer).

Predicted Mass Spectrum Data and Interpretation
Molecular Ion (M⁺): m/z = 170. This peak corresponds to the intact molecule with one

electron removed. Its presence confirms the molecular weight of 170.25 g/mol .

Key Fragmentation Pathways:

[C10H18O2]⁺˙
m/z = 170

(Molecular Ion)

[C6H11O2]⁺
m/z = 115

- C4H7
(Loss of butyl radical)

[C10H17O]⁺
m/z = 153

- OH
(Rearrangement & loss)

[C4H9]⁺
m/z = 57

α-cleavage

[C5H9O]⁺
m/z = 85

- C2H2O
(Loss of ketene)

Click to download full resolution via product page
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Caption: Predicted major fragmentation pathways for 7-butyloxepan-2-one in EI-MS.

Causality of Fragmentation:

m/z = 115: This prominent peak likely arises from the loss of the butyl radical (•C₄H₉, 57 Da)

via cleavage of the bond between C7 and C8. The resulting fragment retains the lactone ring

structure.

m/z = 57: The butyl carbocation ([C₄H₉]⁺) is a stable secondary carbocation and is expected

to be an abundant fragment.

m/z = 85: A common fragmentation pathway for lactones is the loss of water and an alkyl

fragment, or through more complex rearrangements. A fragment of m/z 85 could correspond

to a [C₅H₉O]⁺ species.

McLafferty Rearrangement: While not depicted in the simplified diagram, a McLafferty

rearrangement is possible if a gamma-hydrogen on the butyl chain can be transferred to the

carbonyl oxygen, leading to the loss of a neutral butene molecule and a fragment at m/z =

114.

Conclusion
The combined analysis of ¹H NMR, ¹³C NMR, IR, and mass spectrometry provides a detailed

and self-validating spectroscopic profile of 7-butyloxepan-2-one. The predicted data,

grounded in established chemical principles, consistently points to the assigned structure. The

strong carbonyl stretch in the IR confirms the lactone functional group. The molecular ion peak

in the mass spectrum verifies the molecular weight, and the fragmentation pattern is consistent

with the proposed structure. Finally, the detailed chemical shifts and coupling patterns in the ¹H

and ¹³C NMR spectra allow for the unambiguous assignment of every proton and carbon in the

molecule, completing the structural elucidation. This guide provides the necessary framework

for researchers to characterize 7-butyloxepan-2-one and related compounds with confidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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